Cas no 152786-08-8 (1,3-Dioxolane-4-carboxylicacid, 2,2,5-trimethyl-, (4R,5S)-rel-)

• Product Name: 1,3-Dioxolane-4-carboxylicacid, 2,2,5-trimethyl-, (4R,5S)-rel-
• CAS No: 152786-08-8
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 99127
• PubChem ID: 13808384
• Update Time: 2025-04-18

1,3-Dioxolane-4-carboxylicacid, 2,2,5-trimethyl-, (4R,5S)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4-carboxylicacid, 2,2,5-trimethyl-, (4R,5S)-rel-
• 1,3-Dioxolane-4-carboxylicacid,2,2,5-trimethyl-,trans-(9CI)
• 127062-02-6
• 1,3-Dioxolane-4-carboxylicacid,2,2,5-trimethyl-,(4S-trans)-(9CI)
• (4S,5R)-2,2,5-TRIMETHYL-1,3-DIOXOLANE-4-CARBOXYLIC ACID
• SCHEMBL4871828
• 1,3-Dioxolane-4-carboxylic acid, 2,2,5-trimethyl-, (4S-trans)- (9CI)
• AMY31899
• 152786-08-8

• Inchi： 1S/C7H12O4/c1-4-5(6(8)9)11-7(2,3)10-4/h4-5H,1-3H3,(H,8,9)/t4-,5+/m1/s1
• InChI Key： HNLGBHQJNORDKW-UHNVWZDZSA-N
• SMILES： O1[C@H](C)[C@@H](C(=O)O)OC1(C)C

Computed Properties

• Exact Mass: 160.07355886g/mol
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.8Ų